1-Hexadecane-d33-thiol
Overview
Description
Scientific Research Applications
Electrostatic Properties in Nanowires
1-Hexadecane-d33-thiol plays a critical role in the study of electrostatic properties and charge density distribution in molecular nanowires. Research using density functional theory (DFT) has focused on understanding the bond topological, electrostatic, and transport properties of hexadecane molecule-based nanowires, particularly under various electric fields. This research is foundational in designing n-alkane chain-based molecular nanowires (Selvaraju, Jothi, & Kumaradhas, 2012).
Stabilization of Gold Nanoparticles
Hexadecanethiol, including derivatives like this compound, has been evaluated for its effectiveness in stabilizing large gold nanoparticles in organic solutions. The research found that certain thiol-based ligands greatly inhibit the aggregation of these nanoparticles, crucial for their application in various nanotechnology and material science fields (Zhang, Leem, Srisombat, & Lee, 2008).
Adsorption Studies and Surface Chemistry
The adsorption behavior of 1-hexadecane thiol on various surfaces, such as silver-island films, has been a subject of study. These investigations are significant in understanding the conformational changes in adsorbed molecules and have implications in the development of coatings and thin films (Sandroff, Garoff, & Leung, 1983).
Self-Assembled Monolayers
Research has also focused on the use of this compound in the formation of self-assembled monolayers on surfaces like Au(111). These studies provide insights into phase separation and the molecular interactions at the interface, which are crucial in the development of biosensors and surface coatings (Hobara et al., 1998).
Enhanced Conductivity in Liquid Crystals
Incorporation of this compound in liquid crystals has shown to significantly enhance their conductivity. This finding is particularly relevant in the field of electronics and photonics, where controlled conductivity is vital (Holt et al., 2008).
properties
IUPAC Name |
1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-tritriacontadeuteriohexadecane-1-thiol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H34S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h17H,2-16H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORTRWBYBJVGVQC-TUWMXWROSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCS | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])S | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H34S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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